Cas no 2228634-65-7 (1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228634-65-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6224946
• PubChem ID: 165679882
• Update Time: 2025-08-05

1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol
• [1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropyl]methanol
• EN300-1824442
• 2228634-65-7

• Inchi： 1S/C13H19NO3/c1-12(2)7-13(12,8-15)11-9(16-3)5-14-6-10(11)17-4/h5-6,15H,7-8H2,1-4H3
• InChI Key： HPDFDHXHYYIESO-UHFFFAOYSA-N
• SMILES： OCC1(C2C(=CN=CC=2OC)OC)CC1(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol

1-(3,5-Dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol: A Comprehensive Overview

The compound with CAS No. 2228634-65-7, known as 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy groups and a cyclopropane moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

1-(3,5-Dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol exhibits a complex yet elegant molecular architecture. The pyridine ring, substituted at positions 3 and 5 with methoxy groups, contributes to the molecule's electronic properties and potential bioactivity. The cyclopropane ring, on the other hand, introduces strain and rigidity into the structure, which can enhance its reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such strained ring systems in medicinal chemistry due to their ability to interact with biological targets in unique ways.

The synthesis of 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Researchers have employed various strategies to construct this molecule efficiently. For instance, the formation of the pyridine ring is often achieved through nucleophilic aromatic substitution or coupling reactions under palladium catalysis. The cyclopropane moiety is typically introduced via [2+1] cycloaddition reactions or through the use of strained intermediates like aziridines.

One of the most exciting aspects of 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol is its potential as a lead compound in drug discovery. Recent studies have demonstrated that this molecule exhibits promising bioactivity against several therapeutic targets. For example, it has shown moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate ion channels makes it a candidate for treating neurological disorders such as epilepsy or pain.

The methoxy groups on the pyridine ring play a crucial role in modulating the molecule's pharmacokinetic properties. These groups increase the lipophilicity of the compound while also providing sites for potential metabolic transformations. This balance between lipophilicity and metabolizability is critical for achieving optimal drug-like properties such as absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol. These studies have provided insights into how the molecule interacts with its target proteins at the atomic level. For instance, molecular dynamics simulations have revealed that the cyclopropane ring forms key interactions with hydrophobic pockets within protein structures, enhancing binding affinity.

In terms of applications beyond pharmacology, 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol has shown potential as a building block for advanced materials. Its rigid structure and functionalizable groups make it suitable for use in polymer synthesis or as a precursor for nanomaterials. Researchers are currently exploring its use in self-healing polymers due to its ability to undergo reversible covalent bond formation under specific conditions.

The development of efficient analytical methods for characterizing 1-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion,1-(3,5-Dimethoxypyridin-4-Yl)-2,2-DimethylcycloPropylMethanol stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action,CAS No ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́ ̈́No further information available.